Cas no 1214345-52-4 (4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine)

• Product Name: 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine
• CAS No: 1214345-52-4
• MF: C₁₃H₉F₄N
• MW: 255.210877180099
• CID: 4998424
• Update Time: 2025-06-25

4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine Chemical and Physical Properties

Names and Identifiers

• 4'-fluoro-4-(trifluoromethyl)biphenyl-2-amine
• 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine

• Inchi： 1S/C13H9F4N/c14-10-4-1-8(2-5-10)11-6-3-9(7-12(11)18)13(15,16)17/h1-7H,18H2
• InChI Key： CAOBZMZZWLWDPL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC(=CC=2)F)=C(C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Additional information on 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine

Chemical Profile of 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine (CAS No. 1214345-52-4)

4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1214345-52-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a fluorine atom at the 4'-position and a trifluoromethyl group at the 4-position, combined with an amine functional group at the 2-position. The unique structural configuration of this molecule imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The fluoro and trifluoromethyl substituents are particularly noteworthy due to their profound influence on the chemical behavior and biological activity of the compound. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In contrast, trifluoromethyl groups often contribute to lipophilicity and metabolic resistance, which are critical factors in drug design. The combination of these two substituents in 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine suggests potential applications in developing novel therapeutic agents with optimized pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies indicate that the amine group at the 2-position can form hydrogen bonds with polar residues in protein binding pockets, enhancing receptor binding affinity. Additionally, the biphenyl core provides a rigid scaffold that can be further functionalized to tailor specific biological activities. This flexibility has made 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine a popular building block in medicinal chemistry campaigns aimed at discovering new drugs.

In the realm of agrochemicals, derivatives of biphenyl compounds have shown promise as pesticides and herbicides due to their ability to interact with biological enzymes and receptors in pests. The presence of both fluorine and trifluoromethyl groups in 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine enhances its potential as a lead compound for developing next-generation agrochemicals with improved efficacy and environmental safety. Research has demonstrated that such modifications can lead to compounds with reduced toxicity to non-target organisms while maintaining high activity against pests.

The synthesis of 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine typically involves multi-step organic reactions, including cross-coupling reactions, fluorination, and amination processes. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the biphenyl core structure. The introduction of fluorine and trifluoromethyl groups often requires specialized reagents and conditions to ensure high selectivity and yield. Recent innovations in synthetic chemistry have improved the accessibility of such compounds, making them more feasible for large-scale production.

One of the most compelling aspects of 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine is its versatility as a starting material for further derivatization. Researchers have explored various functionalization strategies to modify different positions on the biphenyl ring, leading to a diverse array of analogs with tailored properties. For instance, replacing the amine group with other heterocyclic rings or introducing additional substituents has yielded compounds with enhanced solubility or altered pharmacokinetic profiles. This adaptability underscores the compound's significance as a chemical probe in drug discovery.

Emerging research highlights the potential of 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine in addressing unmet medical needs. Studies have suggested its utility in developing treatments for neurological disorders, where precise modulation of receptor interactions is crucial. The compound's ability to interact selectively with specific protein targets makes it a promising candidate for designing small-molecule modulators. Furthermore, its structural features align well with current trends in drug design toward molecules with improved bioavailability and reduced off-target effects.

The agrochemical applications of biphenyl derivatives continue to evolve, driven by the demand for sustainable and effective crop protection solutions. 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine serves as a foundation for creating novel herbicides that target specific enzymatic pathways in weeds while minimizing harm to crops. Field trials have shown encouraging results with early-generation compounds derived from this scaffold, paving the way for commercialization of next-generation agrochemicals that balance efficacy with environmental responsibility.

As computational tools become more sophisticated, virtual screening approaches are increasingly employed to identify promising derivatives of 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine before experimental synthesis. These methods leverage large datasets and machine learning algorithms to predict biological activity, allowing researchers to prioritize candidates with optimal properties. Such high-throughput virtual screening accelerates the drug discovery process by narrowing down vast chemical libraries into manageable sets for experimental validation.

The future prospects for 4'-Fluoro-4-(trifluoromethyl)biphenyl-2-amine are bright, given its multifaceted utility across pharmaceuticals and agrochemicals. Continued research efforts are expected to uncover new applications and refine synthetic methodologies for its production. As regulatory landscapes evolve to favor innovative therapeutics and sustainable agrochemicals, compounds like this will play an increasingly important role in addressing global health and agricultural challenges.